Cas no 28115-85-7 (2-Methylbenzoyl isothiocyanate)
28115-85-7 structure
Product Name:2-Methylbenzoyl isothiocyanate
CAS No:28115-85-7
MF:C9H7NOS
MW:177.222980737686
MDL:MFCD00060377
CID:266381
PubChem ID:141396
Update Time:2025-04-19
2-Methylbenzoyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl isothiocyanate,2-methyl-
- 2-Methylbenzoyl isothiocyanate
- BP-10131
- DTXSID00182390
- AKOS005202601
- 2-methyl-1-benzenecarbonyl isothiocyanate
- 28115-85-7
- SCHEMBL1135687
- MFCD00060377
- A819325
- J-016973
- FT-0638758
- 2-methylbenzoylisothiocyanate
- L-Lysineacetate
- FS-4483
- DTXCID10104881
- DB-021375
-
- MDL： MFCD00060377
- Inchi： 1S/C9H7NOS/c1-7-4-2-3-5-8(7)9(11)10-6-12/h2-5H,1H3
- InChI Key： RBNGRYSMNUHYCW-UHFFFAOYSA-N
- SMILES： S=C=NC(C1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 177.02500
- Monoisotopic Mass: 177.024835
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 61.5
Experimental Properties
- Density: 1.18
- Boiling Point: 148 °C
- Flash Point: 124.4°C
- Refractive Index: 1.576
- PSA: 61.52000
- LogP: 2.23800
2-Methylbenzoyl isothiocyanate Security Information
- Hazardous Material transportation number：UN 2810
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：IRRITANT-HARMFUL
2-Methylbenzoyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Methylbenzoyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056592-1g |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 98% | 1g |
1006CNY | 2021-05-07 | |
| Fluorochem | 009516-250mg |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 98% | 250mg |
￡16.00 | 2022-03-01 | |
| Fluorochem | 009516-1g |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 98% | 1g |
￡47.00 | 2022-03-01 | |
| Fluorochem | 009516-5g |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 98% | 5g |
￡95.00 | 2022-03-01 | |
| Fluorochem | 009516-25g |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 98% | 25g |
￡374.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056592-1g |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 98% | 1g |
1006.0CNY | 2021-07-10 | |
| TRC | M048080-250mg |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 250mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M048080-500mg |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 500mg |
$ 105.00 | 2022-06-04 | ||
| Apollo Scientific | OR322246-2g |
2-Methylbenzoyl isothiocyanate |
28115-85-7 | 2g |
£98.00 | 2023-09-02 | ||
| abcr | AB150180-5 g |
2-Methylbenzoyl isothiocyanate, 98%; . |
28115-85-7 | 98% | 5g |
€197.80 | 2023-06-23 |
2-Methylbenzoyl isothiocyanate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
28115-85-7 (2-Methylbenzoyl isothiocyanate) Related Products
- 100663-26-1(3-Cyanobenzoyl isothiocyanate)
- 5843-45-8(Benzoyl isocyanate, 2-methyl-)
- 16794-68-6(4-Methylbenzoyl Isothiocyanate)
- 7710-13-6(1,4-BENZENEDICARBONYL DIISOTHIOCYANATE)
- 532-55-8(N-Benzoyl Isothiocyanate)
- 28115-86-8(3-Methylbenzoyl isothiocyanate)
- 66090-35-5(2-NAPHTHALENECARBONYL ISOTHIOCYANATE)
- 104318-88-9(Benzoyl isocyanate, methyl-)
- 54779-85-0(Benzoyl isothiocyanate, 4-cyano-)
- 59489-27-9(2,6-Dimethylbenzoyl isocyanate)
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